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Introduction
Angiotensin-converting enzyme (ACE) is a central regulator of blood pressure and

cardiovascular function. It comprises two homologous catalytic domains, the N-domain and the

C-domain, which exhibit distinct substrate specificities and physiological roles. The C-domain is

primarily responsible for the conversion of angiotensin I to the potent vasoconstrictor

angiotensin II, making it a key target for antihypertensive drugs.[1] In contrast, the N-domain is

more efficient at hydrolyzing other peptides, such as Ac-Ser-Asp-Lys-Pro (AcSDKP), a negative

regulator of hematopoiesis.[1]

The development of domain-selective ACE inhibitors is crucial for elucidating the specific

functions of each domain and for designing novel therapeutics with improved side-effect

profiles. RXPA 380 is a potent and highly selective phosphinic peptide inhibitor of the ACE C-

domain.[1][2][3] Its remarkable selectivity, with a dissociation constant (Ki) for the C-domain

that is approximately 3000 times lower than for the N-domain, makes it an invaluable tool for

studying the structure and function of the individual ACE domains.[1][2]

These application notes provide detailed protocols for utilizing RXPA 380 to investigate ACE

domain specificity through enzyme kinetic assays and site-directed mutagenesis.
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The following table summarizes the inhibitory potency of RXPA 380 against the N- and C-

domains of ACE, as reported in the literature.

Inhibitor
Target
Domain

Ki (nM) IC50 (nM)

Selectivity
(C-domain
vs. N-
domain)

Reference

RXPA 380 C-domain 3 2.5 ~3333-fold [2][4][5]

RXPA 380 N-domain 10,000 - [4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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